Cas no 101987-87-5 (101987-87-5)

• Product Name: 101987-87-5
• CAS No: 101987-87-5
• MF: C₁₄H₁₂ClF₃O₄
• MW: 336.690894126892
• CID: 6401885
• PubChem ID: 13746958
• Update Time: 2026-03-11

101987-87-5 Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-chloro-α-(ethoxymethylene)-2,4,5-trifluoro-β-oxo-, ethyl ester
• 101987-87-5
• MFCD09955305
• ethyl (Z)-2-(3-chloro-2,4,5-trifluorobenzoyl)-3-ethoxyprop-2-enoate
• ethyl 2-(3-chloro-2,4,5-trifluorobenzoyl)-3-ethoxyacrylate
• SCHEMBL5525140

• Inchi： 1S/C14H12ClF3O4/c1-3-21-6-8(14(20)22-4-2)13(19)7-5-9(16)12(18)10(15)11(7)17/h5-6H,3-4H2,1-2H3
• InChI Key： VOLUOOYGRKDBSQ-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C(F)=C(Cl)C=1F)(=O)C(=COCC)C(=O)OCC

Computed Properties

• Exact Mass: 336.0376210g/mol
• Monoisotopic Mass: 336.0376210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 425.7±45.0 °C(Predicted)

Additional information on 101987-87-5

Compound CAS No 101987-87-5: A Comprehensive Overview

The compound with CAS No 101987-87-5, also referred to as Compound 101987-87-5, is a unique chemical entity that has garnered significant attention in recent scientific research. This compound, which is classified under the broader category of organic compounds, exhibits distinctive properties that make it a subject of interest in various fields, including materials science, pharmacology, and environmental chemistry.

Recent studies have highlighted the potential of Compound 101987-87-5 in advancing nanotechnology applications. Researchers have explored its ability to form self-assembled monolayers, which are crucial for the development of advanced materials with tailored surface properties. These findings suggest that Compound 101987-87-5 could play a pivotal role in creating next-generation sensors and electronic devices.

In the realm of pharmacology, Compound 101987-87-5 has shown promise as a drug delivery agent. Its unique molecular structure allows for the encapsulation of therapeutic molecules, enhancing their stability and bioavailability. This property has led to investigations into its potential use in targeted drug delivery systems, particularly for treating chronic diseases such as cancer and neurodegenerative disorders.

Environmental scientists have also taken an interest in Compound 101987-87-5, focusing on its role in bioremediation processes. Studies indicate that this compound can facilitate the breakdown of recalcitrant pollutants in soil and water systems. Its ability to enhance microbial degradation pathways makes it a valuable tool in addressing environmental contamination challenges.

The synthesis and characterization of Compound 101987-87-5 have been extensively documented in recent literature. Advanced spectroscopic techniques, including NMR and IR spectroscopy, have provided insights into its molecular structure and bonding characteristics. These studies underscore its stability under various environmental conditions, making it suitable for diverse industrial applications.

Moreover, the compatibility of Compound 101987-87-5 with biological systems has been a focal point of recent research. Preclinical studies suggest that it exhibits low toxicity levels, which is a critical factor for its consideration in biomedical applications. This attribute positions it as a potential candidate for use in biocompatible materials and medical devices.

In conclusion, Compound 101987-87-5 represents a multifaceted chemical entity with vast potential across multiple disciplines. Its unique properties and versatile applications make it a subject of ongoing research and development. As scientific advancements continue to unfold, the role of Compound 101987-87-5 is expected to expand further, contributing significantly to both technological innovation and environmental sustainability.